2-(ethylthio)ethyl 4-(2,6-dichlorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: 2-ethylsulfanylethyl 4-(2,6-dichlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C17H19Cl2NO3S/c1-3-24-8-7-23-17(22)15-10(2)20-14(21)9-11(15)16-12(18)5-4-6-13(16)19/h4-6,11H,3,7-9H2,1-2H3,(H,20,21)
• InChI Key: OKRQDADNCWWPCO-UHFFFAOYSA-N
• Canonical SMILES: CCSCCOC(=O)C1=C(NC(=O)CC1C2=C(C=CC=C2Cl)Cl)C
• Molecular Formula: C17H19Cl2NO3S
• Molecular Weight: 388.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves reactions such as [4 + 2] annulation processes, and the use of catalysts like organic phosphine (Zhu et al., 2003). Additionally, the synthesis of similar tetrahydropyridine derivatives involves complex reactions with specific reagents and conditions (Anusevičius et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds often exhibits specific conformations, with studies revealing details such as the presence of intra- and intermolecular hydrogen bonds. For instance, studies have shown that the tetrahydropyridine ring can exhibit flat boat conformations and is stabilized by hydrogen bonds (Sambyal et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving related compounds include annulation processes and the formation of Schiff base compounds. These reactions lead to the formation of various derivatives with specific molecular and crystal structures, as seen in the work by Çolak et al. (2021) on related dihydropyridine derivatives (Çolak et al., 2021).

Physical Properties Analysis

The physical properties of related compounds are characterized by their crystalline structures and parameters. The crystallographic analysis can reveal unit-cell parameters, space groups, and other crystallographic data, as demonstrated in the study of similar compounds by Ramazani et al. (2019) (Ramazani et al., 2019).